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Compound of Interest

Compound Name: Einecs 262-556-2

Cat. No.: B15179715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical substance identified

by the European Inventory of Existing Commercial Chemical Substances (EINECS) number

262-556-2, including its various synonyms and associated identifiers.

Chemical Identification and Synonyms
The substance registered under EINECS 262-556-2 is a salt formed between guanidine and

4,4'-isopropylidenebis(2,6-dibromophenol). The stoichiometric ratio of this compound is 2:1,

meaning two molecules of guanidine are associated with one molecule of 4,4'-

isopropylidenebis(2,6-dibromophenol).

A critical aspect of chemical research and development is the accurate identification of

substances through their various nomenclature. The following table summarizes the known

synonyms and identifiers for EINECS 262-556-2.
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Identifier Type Identifier

EINECS Number 262-556-2

CAS Number 61007-67-8[1]

Chemical Name
Guanidine, compound with 4,4'-

isopropylidenebis(2,6-dibromophenol) (2:1)[1]

Synonym
2,6-dibromo-4-[2-(3,5-dibromo-4-

hydroxyphenyl)propan-2-yl]phenol,guanidine[1]

Structural and Relational Overview
To visually represent the relationship between the primary identifiers of this substance, the

following diagram illustrates the connection between the EINECS number, the chemical name,

and its primary synonym.

Primary Identification

Synonyms & Identifiers

EINECS 262-556-2 Guanidine, compound with
4,4'-isopropylidenebis(2,6-dibromophenol) (2:1)

is

CAS: 61007-67-8

has

2,6-dibromo-4-[2-(3,5-dibromo-4-hydroxyphenyl)propan-2-yl]phenol,guanidine
also known as

Click to download full resolution via product page

Caption: Relationship between EINECS 262-556-2 and its primary identifiers.

Experimental Protocols
Currently, detailed experimental protocols specifically citing EINECS 262-556-2 are not readily

available in public literature. Researchers interested in the experimental applications of this

substance would need to consult specialized chemical databases or literature focusing on

guanidine salts of halogenated bisphenols. The synthesis of such a compound would typically
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involve the reaction of 4,4'-isopropylidenebis(2,6-dibromophenol) with a guanidine base in a

suitable solvent system. Characterization would likely involve techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and elemental analysis

to confirm the structure and stoichiometry.

Signaling Pathways and Logical Relationships
Given the nature of the compound, a guanidinium salt of a brominated bisphenol, its biological

activity could be multifaceted. Brominated phenols are known for their potential as flame

retardants and have been investigated for their endocrine-disrupting activities. Guanidine and

its derivatives are known to interact with various biological targets, including ion channels and

enzymes.

The logical workflow for investigating the biological effects of this compound would be as

follows:

EINECS 262-556-2

In Vitro Assays
(e.g., receptor binding, enzyme inhibition)

In Vivo Studies
(e.g., animal models)

Target Identification

Toxicological Evaluation

Pharmacokinetic/
Pharmacodynamic (PK/PD) Modeling

Drug Development Potential

Mechanism of Action Elucidation
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Caption: A logical workflow for the biological investigation of EINECS 262-556-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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